N-Benzyl-1,4-dihydropyridine-3-carboxamide

• CAS No.: 21104-13-2
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: N-benzyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C13H14N2O/c16-13(12-7-4-8-14-10-12)15-9-11-5-2-1-3-6-11/h1-6,8,10,14H,7,9H2,(H,15,16)
• InChI Key: FMOUEDXIDMVMJW-UHFFFAOYSA-N
• Canonical SMILES: C1C=CNC=C1C(=O)NCC2=CC=CC=C2

Description

N-Benzyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzylpyridinium-3-carboxamide iodide (1 g, 3.41 mmol) in H2O (15 mL) was added sodium carbonate (1.44 g, 13.64 mmol) and sodium dithionite (2.65 g, 12.96 mmol) at room temperature. The resulting solution was stirred under nitrogen in darkness for 15 mn. The reaction mixture was then extracted with dichloromethane. The combined organic phases were dried over Na2SO4, filtered and evaporated under reduced pressure at room temperature to afford N-benzyl-1,4-dihydronicotinamide (BNAH) (0.530 g, 73%).